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Introduction

(+)-Adrenosterone, also known as Reichstein's substance G or androst-4-ene-3,11,17-trione,
is a steroid hormone with weak androgenic effects.[1] It functions as a competitive inhibitor of
hydroxysteroid (11-beta) dehydrogenase 1 (HSD1131), an enzyme that catalyzes the
conversion of inactive cortisone to active cortisol.[1] This inhibitory action makes (+)-
Adrenosterone a compound of interest in research areas such as fat metabolism, muscle
mass regulation, and the suppression of metastatic progression of certain cancer cells.[1]
Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible results in in vitro and in vivo studies. This document provides a detailed protocol
for the preparation of stock solutions of (+)-Adrenosterone, focusing on the use of dimethyl
sulfoxide (DMSOQ) as a solvent, and includes essential data on its physicochemical properties
and storage conditions.

Physicochemical Properties of (+)-Adrenosterone

A summary of the key quantitative data for (+)-Adrenosterone is presented in the table below
for easy reference.
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Property Value Source

Molecular Formula C19H2403 [21[3114]

Molecular Weight 300.39 g/mol [31[5][6]
White to off-white solid; small

Appearance ] [3114]
white needles

Melting Point 219-224 °C 311416171

Solubility in DMSO

>22.38 mg/mL to 31.25 mg/mL

[1](8]

Solubility in other solvents

Insoluble in water and ethanol;
slightly soluble in chloroform
and ethyl acetate.[3][8][9]

Storage (Powder)

-20°C for up to 3 years

[1]5]

Storage (in Solvent)

-80°C for up to 2 years; -20°C
for up to 1 year

[1]5]

Experimental Protocol: Preparation of a 10 mM (+)-
Adrenosterone Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (+)-Adrenosterone in

DMSO. This concentration is a common starting point for subsequent dilutions for various

experimental assays.

Materials and Equipment

¢ (+)-Adrenosterone powder (purity 297%)[10]

Vortex mixer

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade
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Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

(+)-Adrenosterone is toxic if swallowed and may cause an allergic skin reaction.[2]

It is crucial to handle the compound in a well-ventilated area, preferably within a chemical
fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, throughout the
procedure.[6]

Consult the Safety Data Sheet (SDS) for (+)-Adrenosterone for comprehensive safety
information before handling.[1][11]

Procedure

Equilibration: Before weighing, allow the vial of (+)-Adrenosterone powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of moisture on the
compound.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of (+)-
Adrenosterone using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L
x 300.39 g/mol x 1000 mg/g = 3.00 mg

Weighing: Carefully weigh out the calculated amount of (+)-Adrenosterone powder using a
calibrated analytical balance and transfer it to a sterile microcentrifuge tube or amber glass
vial.

Solvent Addition: Add the calculated volume of DMSO to the tube or vial containing the (+)-
Adrenosterone powder. For the example above, add 1 mL of DMSO.
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¢ Dissolution:

o Cap the tube or vial securely and vortex the mixture for 1-2 minutes to facilitate
dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If dissolution is slow, gentle warming (e.g., in a 37°C water bath) and/or sonication can be
used to aid the process.[1][5] Note that hygroscopic DMSO can impact solubility, so using
newly opened DMSO is recommended.[1]

o Storage:

o For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[12][13]

o Store the aliquots at -20°C or -80°C in tightly sealed tubes or vials to protect from light and
moisture.[1][5]

o Properly label all tubes with the compound name, concentration, solvent, and date of
preparation.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a (+)-Adrenosterone stock
solution.
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Workflow for (+)-Adrenosterone Stock Solution Preparation

Preparation

Equilibrate (+)-Adrenosterone
to Room Temperature

:

Calculate Required Mass
(e.g., for 10 mM solution)

;

Weigh (+)-Adrenosterone Powder

Dissolutior

=

Add Anhydrous DMSO

l

Vortex to Dissolve

7

/

/
//If needed
y

Optional: Gentle Warming

or Sonication
\Etoragé

Aliquot into Single-Use Volumes

l

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing (+)-Adrenosterone stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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